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Compound of Interest

Compound Name:
1,3-Bis(bromomethyl)-2-tert-

butylbenzene

CAS No.: 90625-77-7

Cat. No.: B14346277

Get Quote

Executive Summary: The CAS Number Paradox
The specific chemical structure 1,3-Bis(bromomethyl)-2-tert-butylbenzene represents a

highly sterically crowded molecule. While its precursor is known, the bis-brominated derivative

is not a standard commercial reagent and lacks a widely established CAS number in public

chemical inventories (e.g., PubChem, common catalogs).

Research professionals frequently confuse this structure with its 5-tert-butyl isomer, a

fundamental building block in supramolecular chemistry.
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Compound Name
Structure
Description

CAS Number Commercial Status

1,3-

Bis(bromomethyl)-5-

tert-butylbenzene

tert-Butyl group at

pos. 5 (meta to both

CH₂Br)

64726-28-9 Widely Available

1,3-

Bis(bromomethyl)-2-

tert-butylbenzene

tert-Butyl group at

pos. 2 (between both

CH₂Br)

Not Assigned /

Research Only

Theoretical / Synthetic

Challenge

2-tert-Butyl-1,3-

dimethylbenzene

Precursor (Methyl

groups instead of

Bromomethyl)

1985-64-4 Available

2-Bromo-1,3-

bis(bromomethyl)benz

ene

Bromo group at pos. 2

(often confused)
25006-88-6 Available

Analyst Note: If your intent is to synthesize Calixarenes or Macrocycles, you almost certainly

require the 5-tert-butyl isomer (CAS 64726-28-9). The 2-tert-butyl isomer is subject to extreme

steric strain (the "Molecular Gear" effect), making the introduction of bulky bromine atoms at the

benzylic positions synthetically difficult and chemically unstable.

Technical Analysis: The Steric "Gear Effect"
The synthesis of 1,3-bis(bromomethyl)-2-tert-butylbenzene is governed by severe steric

interactions.

The Precursor: 2-tert-Butyl-1,3-dimethylbenzene (CAS 1985-64-4) exists because the methyl

groups are small enough to adopt a conformation that minimizes clash with the central tert-

butyl group. This is often described as a "molecular gear" system where rotation is restricted.
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The Bromination Challenge: Radical bromination (Wohl-Ziegler reaction) replaces a

hydrogen atom (Van der Waals radius ~1.2 Å) with a bromine atom (~1.85 Å).

Mechanism of Failure: In the 2-isomer, the tert-butyl group forces the adjacent benzylic

carbons out of plane. Adding bromine atoms creates a massive Van der Waals overlap. The

transition state for radical abstraction is energetically prohibitive, often leading to:

No reaction (recovery of starting material).

Rearrangement (migration of the tert-butyl group).

Ring bromination instead of benzylic bromination.

Visualizing the Steric Pathway

2-tert-Butyl-m-xylene
(CAS 1985-64-4)

NBS / Radical Initiator
(CCl4, Reflux)

5-tert-Butyl Isomer
(Sterically Open)If tert-butyl at C5

2-tert-Butyl Isomer
(Sterically Crowded)

If tert-butyl at C2

1,3-Bis(bromomethyl)-5-tert-butylbenzene
(CAS 64726-28-9)

High Yield

Steric Clash / Rearrangement
(Unstable Product)

Kinetic Inhibition

Click to download full resolution via product page

Figure 1: Divergent synthetic outcomes based on tert-butyl positioning. The 2-position creates

a kinetic dead-end due to steric crowding.

Synthetic Protocol: 1,3-Bis(bromomethyl)-5-tert-
butylbenzene
Given the high probability that the 5-isomer (CAS 64726-28-9) is the actual target for functional

applications, the following protocol is the industry standard for its synthesis. This method uses

N-Bromosuccinimide (NBS) and is self-validating via colorimetric change (succinimide

precipitation).

Materials Required
Substrate: 5-tert-Butyl-m-xylene (CAS 98-19-1)[1]
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Brominating Agent: N-Bromosuccinimide (NBS) (Recrystallized)

Initiator: Benzoyl Peroxide (BPO) or AIBN

Solvent: CCl₄ (classic) or Benzene/Trifluorotoluene (greener alternatives)

Step-by-Step Methodology
Preparation: In a dry round-bottom flask equipped with a reflux condenser and drying tube,

dissolve 5-tert-butyl-m-xylene (10 mmol) in dry CCl₄ (50 mL).

Addition: Add NBS (22 mmol, 2.2 eq). Ensure NBS is finely powdered to maximize surface

area.

Initiation: Add a catalytic amount of Benzoyl Peroxide (0.5 mmol).

Reaction: Heat the mixture to reflux (77°C) utilizing a tungsten lamp (500W) for

photochemical initiation if available, or standard heating mantle.

Checkpoint: The reaction is proceeding if the dense, yellow NBS solid floating at the

bottom converts to a light, floating white solid (Succinimide).

Monitoring: Monitor by TLC (Hexane/EtOAc 9:1). The starting material spot should

disappear, replaced by the mono-bromide (intermediate) and then the bis-bromide (product).

Workup:

Cool to 0°C to precipitate all succinimide.

Filter off the solid succinimide.

Evaporate the solvent under reduced pressure.

Purification: Recrystallize the crude solid from Hexane/Ethanol.

Expected Yield: 60-75%

Appearance: White crystalline solid.
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Melting Point: 104-106°C.

Applications in Supramolecular Chemistry
The 1,3-bis(bromomethyl)-5-tert-butylbenzene isomer is the "workhorse" for constructing

Calixarenes and Cyclophanes.

Macrocyclization: Reacting this dibromide with dithiols or diamines under high-dilution

conditions yields macrocycles.

Calixarene Modification: It is used to "cap" the lower rim of calixarenes, locking them into

specific conformations (e.g., cone vs. 1,3-alternate).

Comparison of Isomer Utility:

Feature
5-tert-Butyl Isomer
(Standard)

2-tert-Butyl Isomer
(Theoretical)

Reactivity
High (Benzylic positions

exposed)

Low (Benzylic positions

shielded)

Conformation Flexible Rigid / Distorted

Primary Use Macrocycle Synthesis, Ligands Theoretical Steric Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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